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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178 Get Quote

Disclaimer: The following document provides a comprehensive overview of the available safety

and technical information for silver phosphide (Ag3P). It is crucial to note that publicly

accessible data on this specific compound is limited. Much of the toxicological information

presented is based on the general properties of metal phosphides and the known effects of

phosphine gas, a potential hydrolysis product. Therefore, this guide should be used for

informational purposes, and a thorough risk assessment should be conducted before any

handling or use of this material.

Chemical Identification and Physical Properties
Silver phosphide is a binary inorganic compound composed of silver and phosphorus.[1][2] It

is characterized by its stability under ambient conditions and resistance to hydrolysis and acidic

environments.[1]

Table 1: Chemical Identifiers for Silver Phosphide (Ag3P)

Identifier Value Source(s)

IUPAC Name trisilver;phosphorus(3-) [1][2][3]

Molecular Formula Ag3P [1][2][3]

Molecular Weight 354.578 g/mol [1][2][3]

CAS Number 130631-79-7 [1]
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Table 2: Physical and Chemical Properties of Silver Phosphide (Ag3P)

Property Value Source(s)

Appearance Solid [4]

Melting Point Data not available [4]

Boiling Point Data not available [4]

Density Data not available [4]

Solubility in Water Insoluble [1]

Solubility in Other Solvents Data not available

Stability
Stable under ambient

conditions.[1]
[1]

Reactivity

Resistant to hydrolysis and

acidic conditions. Can undergo

oxidation to form silver oxide

and phosphorus oxides.

Reduction can yield elemental

silver and phosphine gas.[1]

[1]

Hazard Identification and Toxicological Information
Specific toxicological data for silver phosphide, such as LD50 values, are not readily available

in public literature. The primary toxicological concern with metal phosphides stems from their

potential to release highly toxic phosphine gas (PH₃) upon contact with water or acids.[5]

Although silver phosphide is noted to be resistant to hydrolysis, this possibility should not be

entirely discounted, especially under specific conditions.[1]

The toxicity of phosphine gas is systemic and can affect all major organ systems.[5] It is a

metabolic poison that primarily targets mitochondrial function.

Table 3: Summary of Potential Health Hazards Associated with Metal Phosphide Exposure
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Hazard Description Source(s)

Acute Toxicity (as Phosphine)

Ingestion of metal phosphides

can be fatal. Inhalation of

phosphine gas can cause

severe respiratory distress and

systemic toxicity.

[5]

Mechanism of Toxicity

Inhibition of mitochondrial

cytochrome c oxidase, leading

to disrupted cellular respiration

and energy production.

Induction of oxidative stress

through the generation of

reactive oxygen species

(ROS).

[6][7]

Target Organs
Heart, lungs, liver, kidneys,

and central nervous system.
[5]

Symptoms of Phosphine

Exposure

Headache, dizziness, nausea,

vomiting, difficulty breathing,

and chest tightness. Severe

exposure can lead to

pulmonary edema,

cardiovascular collapse, and

death.

[5]

Carcinogenicity Data not available for Ag3P.

Mutagenicity Data not available for Ag3P.

Teratogenicity Data not available for Ag3P.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of silver phosphide are

scarce. However, general synthetic routes have been described.

General Synthesis Methodologies
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Several methods for the synthesis of silver phosphide have been reported, including:

Direct Combination: This method involves the direct reaction of silver and phosphorus at

elevated temperatures. Precise control of the temperature and atmosphere is critical to

prevent the formation of oxides.[1]

Reduction of Silver Compounds: Silver salts, such as silver nitrate, can be reduced in the

presence of a phosphorus source, like phosphine gas or a hypophosphite. This reaction

often necessitates a reducing agent and carefully controlled conditions to ensure the

formation of the desired phosphide product.[1]

Organometallic Routes: Organometallic precursors of silver can be reacted with phosphorus-

containing ligands. This approach allows for greater control over the particle size and

composition of the resulting silver phosphide nanoparticles.[1]

Hypothetical Signaling Pathway for Phosphide-
Induced Cellular Toxicity
Disclaimer: The following diagram illustrates a generalized signaling pathway for cellular

toxicity induced by metal phosphides through the action of phosphine gas. This pathway is

based on the known mechanisms of phosphine toxicity and is not specific to silver phosphide.

The actual biological effects of Ag3P may differ.
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Hypothetical pathway of phosphide-induced cellular toxicity.

Handling and Safety Precautions
Given the limited specific safety data for Ag3P and the known high toxicity of related

compounds, extreme caution should be exercised when handling this material.

Engineering Controls: Work with silver phosphide should be conducted in a well-ventilated

fume hood to prevent inhalation of any potential dust or evolved gases.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If there is a risk of generating dust or if working outside of a fume

hood, a NIOSH-approved respirator with appropriate cartridges for particulates and acid

gases should be used.

Handling: Avoid creating dust. Use appropriate tools for transferring the material.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

water and acids.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Considerations
Dispose of silver phosphide and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Contact a licensed professional waste disposal service to

dispose of this material.

Conclusion
Silver phosphide is a compound with limited available safety and toxicological data. The

primary concern is the potential for the release of highly toxic phosphine gas. Researchers,

scientists, and drug development professionals must handle this material with extreme caution,

employing stringent safety protocols and appropriate personal protective equipment. The

information provided in this guide is intended to raise awareness of the potential hazards and

should be supplemented with a comprehensive, institution-specific risk assessment before any

work with silver phosphide is initiated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1148178?utm_src=pdf-body
https://www.benchchem.com/product/b1148178?utm_src=pdf-body
https://www.benchchem.com/product/b1148178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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